Cas no 1704938-09-9 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid
• CAS No: 1704938-09-9
• MF: C₁₉H₂₁NO₆
• MW: 359.37314581871
• CID: 6387829
• PubChem ID: 92176750
• Update Time: 2025-10-31

(3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid
• 1704938-09-9
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
• EN300-1163265

• Inchi： 1S/C19H21NO6/c1-24-16-9-8-14(10-17(16)25-2)15(11-18(21)22)20-19(23)26-12-13-6-4-3-5-7-13/h3-10,15H,11-12H2,1-2H3,(H,20,23)(H,21,22)/t15-/m0/s1
• InChI Key： CWNPXEIQIDRRLC-HNNXBMFYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 359.13688739g/mol
• Monoisotopic Mass: 359.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.1Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid

Introduction to (3S)-3-{(Benzyloxy)Carbonylamino}-3-(3,4-Dimethoxyphenyl)Propanoic Acid (CAS No. 1704938-09-9)

The compound (3S)-3-{(Benzyloxy)Carbonylamino}-3-(3,4-Dimethoxyphenyl)Propanoic Acid, identified by the CAS registry number 1704938-09-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzyloxy group, a carbonylamino moiety, and a dimethoxyphenyl substituent. The stereochemistry at the central carbon atom (denoted by the (S) configuration) plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways. The presence of the benzyloxy group and the dimethoxyphenyl substituent contributes to its unique physicochemical properties, making it an interesting candidate for drug design and optimization. Researchers have also explored its ability to act as a precursor for other bioactive molecules, further underscoring its importance in medicinal chemistry.

The synthesis of (3S)-3-{(Benzyloxy)Carbonylamino}-3-(3,4-Dimethoxyphenyl)Propanoic Acid involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and stereo-selective reductions. These reactions are carefully designed to ensure high yield and purity of the final product. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and stereochemistry of this compound.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead for anti-inflammatory and anti-cancer agents. Its ability to modulate key enzymes involved in inflammatory responses has drawn significant attention from researchers in the pharmaceutical industry. Additionally, the dimethoxyphenyl group has been implicated in enhancing the compound's bioavailability and stability, making it a valuable tool for drug delivery systems.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding interactions with various drug targets, providing insights into its mechanism of action. Furthermore, the integration of machine learning algorithms with experimental data has enabled more accurate predictions of this compound's pharmacokinetic profiles.

In conclusion, (3S)-3-{(Benzyloxy)Carbonylamino}-3-(3,4-Dimethoxyphenyl)Propanoic Acid (CAS No. 1704938-09-9) stands as a testament to the ongoing innovation in organic synthesis and drug discovery. Its unique structural features and promising biological activities make it a focal point for future research endeavors. As our understanding of this compound deepens, it is anticipated that it will play an increasingly pivotal role in advancing therapeutic interventions across diverse disease states.